Cas no 1221435-18-2 (4-Bromo-1H-pyrrole-2-carbonitrile)
1221435-18-2 structure
Product Name:4-Bromo-1H-pyrrole-2-carbonitrile
CAS No:1221435-18-2
MF:C5H3BrN2
MW:170.994719743729
MDL:MFCD20502410
CID:1037048
PubChem ID:56776530
Update Time:2025-04-20
4-Bromo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1H-pyrrole-2-carbonitrile
- 1H-Pyrrole-2-carbonitrile, 4-bromo-
- STL411852
- 4214AA
- FCH1270563
- AX8228444
- 4-Bromo-1H-pyrrole-2-carbonitrile, AldrichCPR
- WYB43518
- 1221435-18-2
- DB-367362
- SB62170
- AKOS015832892
- SCHEMBL17410444
- 4-Bromopyrrole-2-carbonitrile
- CS-0063849
- EN300-2105421
- DTXSID60718316
- SY294291
- D73299
- A935285
- Z1262615834
- AS-62430
- MFCD20502410
-
- MDL: MFCD20502410
- Inchi: 1S/C5H3BrN2/c6-4-1-5(2-7)8-3-4/h1,3,8H
- InChI Key: MDGARDUARHMMAR-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C#N)=C1
Computed Properties
- Exact Mass: 169.94796g/mol
- Monoisotopic Mass: 169.94796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6
- XLogP3: 1.5
4-Bromo-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG309-250mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95+% | 250mg |
1545CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG309-100mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95+% | 100mg |
662CNY | 2021-05-07 | |
| Apollo Scientific | OR510013-250mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | >95% | 250mg |
£40.00 | 2025-02-20 | |
| Chemenu | CM131195-250mg |
4-bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95%+ | 250mg |
$124 | 2023-03-07 | |
| Chemenu | CM131195-1g |
4-bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95%+ | 1g |
$295 | 2023-03-07 | |
| Chemenu | CM131195-5g |
4-bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95%+ | 5g |
$1095 | 2023-03-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG309-1g |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95+% | 1g |
2654.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG309-50mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95+% | 50mg |
292.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PG309-200mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95+% | 200mg |
696.0CNY | 2021-07-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD228444-100mg |
4-Bromo-1H-pyrrole-2-carbonitrile |
1221435-18-2 | 95% | 100mg |
¥447.0 | 2022-03-01 |
4-Bromo-1H-pyrrole-2-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1221435-18-2)4-Bromo-1H-pyrrole-2-carbonitrile
Order Number:A935285
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:17
Price ($):512.0
Email:sales@amadischem.com
4-Bromo-1H-pyrrole-2-carbonitrile Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1221435-18-2)4-Bromo-1H-pyrrole-2-carbonitrile
Purity:99%
Quantity:5g
Price ($):512.0